Non-starch polysaccharides from kidney beans: comprehensive insight into their extraction, structure and physicochemical and nutritional properties
Food & Function Pub Date: 2023-11-29 DOI: 10.1039/D3FO03801G
Abstract
Kidney beans (Phaseolus vulgaris L.) are an important legume source of carbohydrates, proteins, and bioactive molecules and thus have attracted increasing attention for their high nutritional value and sustainability. Non-starch polysaccharides (NSPs) in kidney beans account for a high proportion and have a significant impact on their biological functions. Herein, we critically update the information on kidney bean varieties and factors that influence the physicochemical properties of carbohydrates, proteins, and phenolic compounds. Furthermore, their extraction methods, structural characteristics, and health regulatory effects, such as the regulation of intestinal health and anti-obesity and anti-diabetic effects, are also summarized. This review will provide suggestions for further investigation of the structure of kidney bean NSPs, their relationships with biological functions, and the development of NSPs as novel plant carbohydrate resources.
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CAS no.: 13577-19-0
